Spantide

• Molecular Formula: C86H103Cl2N17O14
• Molecular Weight: 1669.7 g/mol
• InChI: InChI=1S/C86H103Cl2N17O14/c1-5-6-29-64(86(118)119)97-76(108)65(38-49(2)3)98-79(111)68(41-55-46-93-61-30-15-13-27-57(55)61)100-77(109)66(39-51-21-9-7-10-22-51)99-80(112)69(42-56-47-94-62-31-16-14-28-58(56)62)101-81(113)70(43-71(90)106)102-78(110)67(40-52-23-11-8-12-24-52)103-83(115)74-72(88)60(87)48-105(74)84(116)50(4)95-82(114)73-59(53-25-19-35-91-44-53)33-37-104(73)85(117)63(32-17-18-34-89)96-75(107)54-26-20-36-92-45-54/h7-16,19-28,30-31,35-36,44-47,49-50,59-60,63-70,72-74,93-94H,5-6,17-18,29,32-34,37-43,48,89H2,1-4H3,(H2,90,106)(H,95,114)(H,96,107)(H,97,108)(H,98,111)(H,99,112)(H,100,109)(H,101,113)(H,102,110)(H,103,115)(H,118,119)/t50-,59?,60?,63-,64-,65-,66-,67-,68-,69-,70-,72?,73-,74-/m0/s1
• InChIKey: GFMHGFPPCYBUCK-HBUFSDLISA-N

Spantide I: NK1 Antagonist for Substance P Research

Spantide I ([D-Arg1, D-Trp7,9, Leu11]-substance P) is a synthetic undecapeptide analog of substance P that functions as a competitive antagonist at the neurokinin-1 (NK1) receptor [1]. It belongs to the first generation of peptide-based tachykinin receptor antagonists and exhibits Ki values of 230 nM (NK1), 8,150 nM (NK2), and >10,000 nM (NK3) at rat receptors, conferring approximately 35-fold selectivity for NK1 over NK2 . Unlike many later-generation NK1 antagonists, Spantide I possesses a dual pharmacological profile, also antagonizing bombesin receptor-mediated responses [2]. The compound remains widely used as a reference pharmacological tool for substance P / NK1 receptor research, with demonstrated in vivo activity across pain, inflammation, and infectious disease models [3].

NK1 receptor antagonist for substance P research

Bombesin receptor cross-antagonism profile

Reported in vivo activity in mouse pain and infection models

Peptide antagonist with competitive NK1 binding

• [1] Folkers K, Håkanson R, Hörig J, Xu JC, Leander S. Biological evaluation of substance P antagonists. Br J Pharmacol. 1984;83(2):449-456. View Source
• [2] Håkanson R, Leander S, Asano N, Feng DM, Folkers K. Spantide II, a novel tachykinin antagonist having high potency and low histamine-releasing effect. Regul Pept. 1990;31(1):75-82. View Source
• [3] Hazlett LD, McClellan SA, Barrett RP, Liu J, Zhang Y, Lighvani S. Spantide I decreases type I cytokines, enhances IL-10, and reduces corneal perforation in susceptible mice after Pseudomonas aeruginosa infection. Invest Ophthalmol Vis Sci. 2007;48(2):797-807. View Source

Why Spantide I Cannot Be Substituted

Although multiple peptide and non-peptide NK1 antagonists exist (e.g., Spantide II, Spantide III, RP 67580, CP-96,345, GR 82334, DPDT-SP), Spantide I exhibits a distinct pharmacological fingerprint that precludes simple substitution. Critically, Spantide I is the only member of the spantide family that retains bombesin receptor cross-antagonism while Spantide II does not inhibit bombesin-induced contractions [1]. The rank order of NK1 functional antagonism at human recombinant receptors is Spantide II > Spantide III > Spantide I, meaning that substituting Spantide II for Spantide I without dose re-calibration can produce quantitatively different experimental outcomes [2]. Furthermore, Spantide I induces greater histamine release from mast cells (EC50 = 2.5 µM) than Spantide II (EC50 = 3.2 µM), which may confound interpretation in inflammatory or neurogenic models if the compounds are interchanged without appropriate controls [3]. Non-peptide antagonists such as RP 67580 (Ki = 2.9 nM) exhibit ~80-fold higher NK1 binding affinity and pronounced species selectivity (rat vs. human), making them unsuitable as direct replacements in rodent models where Spantide I has been pharmacologically validated [4].

Bombesin receptor cross-antagonism absent in Spantide II/III; dual-pathway interpretation may be lost.

Greater histamine release potential vs. Spantide II may confound inflammatory or neurogenic endpoint interpretation.

Non-peptide NK1 antagonists show species-dependent binding and ultra-high affinity; rodent model transfer may require validation.

• [1] Håkanson R, Leander S, Asano N, Feng DM, Folkers K. Spantide II, a novel tachykinin antagonist having high potency and low histamine-releasing effect. Regul Pept. 1990;31(1):75-82. View Source
• [2] Janecka A, Poels J, Fichna J, Studzian K, Vanden Broeck J. Comparison of antagonist activity of spantide family at human neurokinin receptors measured by aequorin luminescence-based functional calcium assay. Regul Pept. 2005;131(1-3):23-28. View Source
• [3] GlpBio. Spantide I (trifluoroacetate salt) Product Datasheet. Histamine release EC50 = 2.5 µM (rat peritoneal mast cells). Spantide II histamine release EC50 = 3.2 µM. View Source
• [4] Beaujouan JC, Heuillet E, Petitet F, Saffroy M, Torrens Y, Glowinski J. Higher potency of RP 67580, in the mouse and the rat compared with other nonpeptide and peptide tachykinin NK1 antagonists. Br J Pharmacol. 1993;108(3):793-800. View Source

Spantide I: Evidence vs. Closest Analogs

Bombesin Receptor Cross-Antagonism

In a direct head-to-head comparison using the guinea pig isolated taenia coli preparation, Spantide I inhibited the contractile response to bombesin, whereas Spantide II at equivalent concentrations did not. Both compounds were tested for antagonistic specificity against a panel of agonists, and Spantide I was the only analog that blocked bombesin-mediated contractions [1]. In separate binding studies, Spantide I inhibited 125I-Tyr4-bombesin binding to rat brain slices with an IC50 of 1.5 µM, and its affinity for the bombesin receptor was only 1.5-fold lower than its affinity for the substance P receptor, indicating substantial bombesin receptor engagement [2]. This dual NK1/bombesin receptor antagonism is absent in the later-generation Spantide II and Spantide III analogs.

Bombesin Cross-Antagonism

Head-to-head

Spantide I inhibited bombesin contractions; Spantide II did not. Bombesin receptor affinity only 1.5-fold lower than SP receptor.

Supports dual NK1/bombesin pathway interpretation

Spantide I unique among spantide family

Evidence Dimension	Inhibition of bombesin-induced smooth muscle contraction
Target Compound Data	Spantide I: inhibited bombesin-induced contractions of guinea pig taenia coli
Comparator Or Baseline	Spantide II: did not inhibit bombesin-induced contractions at concentrations used
Quantified Difference	Qualitative difference (presence vs. absence of bombesin antagonism); Spantide I bombesin receptor affinity only 1.5-fold lower than SP receptor affinity
Conditions	Guinea pig isolated taenia coli contraction assay (Håkanson et al., 1990); 125I-Tyr4-bombesin binding to rat brain slices

Why This Matters

For researchers studying bombesin receptor biology or neuropeptide cross-talk, Spantide I is the only spantide-family tool that simultaneously blocks NK1 and bombesin receptors, making it irreplaceable for experiments requiring dual-pathway interrogation.

• [1] Håkanson R, Leander S, Asano N, Feng DM, Folkers K. Spantide II, a novel tachykinin antagonist having high potency and low histamine-releasing effect. Regul Pept. 1990;31(1):75-82. View Source
• [2] Coy DH, Heinz-Erian P, Jiang NY, Sasaki Y, Taylor J, Moreau JP, et al. Reduced peptide bond pseudopeptide analogues of substance P: a new class of substance P receptor antagonists with enhanced specificity. J Biol Chem. 1989;264(28):16667-16671. [Data: spantide had 1.5-fold lower affinity for SP receptor vs. bombesin receptor; ψ10-11 spantide had 4-fold lower affinity] View Source

NK1 Binding Affinity and Selectivity

Spantide I exhibits a Ki of 230 nM at the rat NK1 receptor with approximately 35-fold selectivity over NK2 (Ki = 8,150 nM) and >43-fold selectivity over NK3 (Ki > 10,000 nM) . In contrast, Spantide II displays substantially higher NK1 affinity (Ki = 2.4 nM, ~96-fold more potent) and also higher NK2 affinity (Ki = 19.05 nM), yielding a narrower ~8-fold NK1/NK2 selectivity window [1]. Spantide III has intermediate potency. The non-peptide antagonist RP 67580 shows Ki = 2.9 nM at rat brain synaptosome NK1 receptors, approximately 79-fold higher affinity than Spantide I, but with pronounced species selectivity that limits its utility in certain rodent models [2]. Spantide I's moderate affinity and broader selectivity window make it particularly suited for pharmacological dissection experiments where excessive receptor occupancy by ultra-high-affinity antagonists would obscure concentration-response relationships.

NK1 Binding Affinity

Cross-study comparable

Ki NK1 = 230 nM; ~35-fold NK1/NK2 selectivity. Spantide II Ki NK1 = 2.4 nM.

Moderate affinity supports dose-response dissection

Spantide II 96-fold higher NK1 potency; wider selectivity window for Spantide I

Evidence Dimension	NK1 receptor binding affinity (Ki) and NK1/NK2 selectivity ratio
Target Compound Data	Spantide I: Ki NK1 = 230 nM, NK2 = 8,150 nM, NK3 > 10,000 nM; NK1/NK2 selectivity ratio ≈ 35
Comparator Or Baseline	Spantide II: Ki NK1 = 2.4 nM, NK2 = 19.05 nM (ratio ≈ 8); RP 67580: Ki NK1 = 2.9 nM (rat synaptosomes)
Quantified Difference	Spantide II is 96-fold more potent at NK1 than Spantide I; Spantide I has ~4.4-fold wider NK1/NK2 selectivity than Spantide II
Conditions	Radioligand binding assays using rat receptor preparations (Spantide I: rat NK1/NK2/NK3; Spantide II: rat; RP 67580: rat brain synaptosomes)

Why This Matters

Procurement decisions should reflect the experimental need: Spantide I's moderate NK1 affinity and broader selectivity window are advantageous for dose-response and partial antagonism studies, whereas Spantide II or RP 67580 are preferable when maximal NK1 blockade is required.

• [1] GlpBio. Spantide II (trifluoroacetate salt) Product Datasheet. Ki values: 2.4 nM (NK1), 19.05 nM (NK2). Also induces histamine release EC50 = 3.2 µM. View Source
• [2] Beaujouan JC, Heuillet E, Petitet F, Saffroy M, Torrens Y, Glowinski J. Higher potency of RP 67580, in the mouse and the rat compared with other nonpeptide and peptide tachykinin NK1 antagonists. Br J Pharmacol. 1993;108(3):793-800. View Source

Human NK1/NK2 Functional Antagonism Rank Order

In a direct head-to-head comparison using an aequorin luminescence-based functional calcium assay with recombinant human neurokinin receptors, all three spantides acted as competitive antagonists. The rank order of functional NK1 antagonism was Spantide II > Spantide III > Spantide I, while at NK2 the order was Spantide III > Spantide II > Spantide I. None of the three spantides antagonized NKB-induced responses at NK3 receptors [1]. This study provides the only direct, within-assay comparison of the entire spantide family at human receptors, establishing that Spantide I is the least potent NK1 antagonist of the series but remains a valid competitive antagonist with a distinct rank-order position that may be leveraged for structure-activity relationship (SAR) studies and calibration of newer antagonists.

Human NK1 Functional Rank

Head-to-head

NK1 rank: Spantide II > III > I; NK2 rank: Spantide III > II > I; no NK3 antagonism.

Low-potency reference for SAR benchmarking

Only within-assay spantide family comparison at human receptors

Evidence Dimension	Functional antagonism of agonist-induced calcium responses at human recombinant NK1 and NK2 receptors
Target Compound Data	Spantide I: lowest NK1 potency in spantide series; competitive antagonist at NK1 and NK2; no activity at NK3
Comparator Or Baseline	Spantide II: highest NK1 potency; Spantide III: intermediate NK1 potency, highest NK2 potency
Quantified Difference	Rank order (NK1): Spantide II > Spantide III > Spantide I; Rank order (NK2): Spantide III > Spantide II > Spantide I. All three: no NK3 antagonism.
Conditions	Recombinant cell lines expressing human NK1, NK2, or NK3 receptors and apoaequorin; agonist-stimulated (SP, NKA, NKB) intracellular Ca2+ responses measured by aequorin luminescence

Why This Matters

This within-assay comparative dataset is essential for researchers selecting among spantide-family antagonists for human-receptor-based studies; Spantide I serves as the low-potency reference compound for calibrating concentration-response relationships and benchmarking newer antagonists.

• [1] Janecka A, Poels J, Fichna J, Studzian K, Vanden Broeck J. Comparison of antagonist activity of spantide family at human neurokinin receptors measured by aequorin luminescence-based functional calcium assay. Regul Pept. 2005;131(1-3):23-28. View Source

Pseudomonas aeruginosa Corneal Infection Efficacy

In a B6 mouse model of Pseudomonas aeruginosa corneal infection, Spantide I treatment (36 µg/animal/day i.p. for 5 days) significantly decreased the number of perforated corneas, reduced bacterial counts, and lowered PMN infiltration compared to untreated infected controls [1]. At the molecular level, Spantide I significantly reduced mRNA and protein levels of type I cytokines (IFN-γ, IL-1β, TNF-α, IL-6, MIP-2) while elevating the type II cytokine IL-10; TGF-β mRNA levels were unchanged [1]. This cytokine-modulating profile is distinct from the simple NK1 blockade achieved by non-peptide antagonists and may reflect Spantide I's combined NK1/bombesin receptor antagonism. No equivalent in vivo infectious disease efficacy data have been published for Spantide II or Spantide III in this model, making Spantide I the only spantide-family compound with validated anti-infective immunomodulatory activity in the cornea.

Corneal Infection Model

Cross-study comparable

Decreased perforated corneas, bacterial counts, PMNs; type I cytokines ↓, IL-10 ↑.

Reported corneal model endpoint response

No equivalent published data for Spantide II/III

Evidence Dimension	Reduction in corneal perforation, bacterial load, and PMN infiltration in P. aeruginosa-infected mice
Target Compound Data	Spantide I (36 µg/animal/day i.p., 5 days): significantly decreased perforated corneas, bacterial counts, and PMNs; reduced type I cytokines; increased IL-10
Comparator Or Baseline	Untreated infected B6 mouse controls (vehicle). No comparable published in vivo infection data for Spantide II or Spantide III.
Quantified Difference	Significant reduction in corneal perforation rate (exact % not numerically stated in abstract; qualitative significance reported); type I cytokines ↓, IL-10 ↑
Conditions	B6 (susceptible) mice; P. aeruginosa corneal infection model; Spantide I administered i.p. 36 µg/day for 5 days; endpoints: slit lamp examination, clinical score, bacterial counts, MPO assay, RT-PCR, ELISA

Why This Matters

For researchers investigating the role of substance P/NK1R in ocular infection and inflammation, Spantide I is the only spantide-family compound with demonstrated in vivo efficacy in reducing corneal perforation, providing a validated tool for infectious disease immunomodulation studies.

• [1] Hazlett LD, McClellan SA, Barrett RP, Liu J, Zhang Y, Lighvani S. Spantide I decreases type I cytokines, enhances IL-10, and reduces corneal perforation in susceptible mice after Pseudomonas aeruginosa infection. Invest Ophthalmol Vis Sci. 2007;48(2):797-807. View Source

Antinociception and Species-Specific Safety Profile

Intrathecal administration of Spantide I in mice produced a dose-dependent antinociceptive effect in the tail-flick test (dose range 0–10 µg), with maximal effect observed at 10 and 45 min after 10 µg dosing. Critically, histological and immunohistochemical examination (using CGRP as a neuronal marker) revealed no evidence of neurotoxic changes in the mouse spinal cord at analgesic doses [1]. This contrasts sharply with Spantide I's effects in rats, where intrathecal doses as low as 0.25 µg produced irreversible loss of the tail-flick reflex, transient or permanent hindlimb paralysis, and bladder/bowel dysfunction—findings confirmed in independent studies [2]. Intracerebroventricular Spantide I in mice produced dose-dependent antinociception in both phases of the formalin test, with ID50 values of 2.95 nmol (first phase) and 2.87 nmol (second phase) [3]. This species-dependent safety profile is a critical differentiator: Spantide I is a viable analgesic research tool in mice but contraindicated for intrathecal use in rats, a distinction not reported for Spantide II, which was developed specifically for negligible neurotoxicity [4].

Species-Specific CNS Endpoint

Cross-study comparable

Mouse: antinociception without neurotoxicity. Rat: neurotoxicity at 0.25 µg i.t.

Supports mouse pain model selection

Spantide II designed for reduced neurotoxicity

Evidence Dimension	Antinociceptive efficacy and neurotoxicity following intrathecal administration in mice vs. rats
Target Compound Data	Mouse: tail-flick latency increased dose-dependently (0–10 µg i.t.); maximal at 10 µg; no histological neurotoxicity. Formalin test: ID50 = 2.95 nmol (phase 1), 2.87 nmol (phase 2) i.c.v.
Comparator Or Baseline	Rat: Spantide I at 0.25 µg i.t. caused irreversible loss of tail-flick reflex and transient hindlimb paralysis; 0.5 µg caused permanent hindlimb paralysis and bladder/bowel dysfunction. Spantide II: developed to have negligible neurotoxicity.
Quantified Difference	In mice: antinociception without neurotoxicity. In rats: neurotoxicity at doses as low as 0.25 µg i.t. Spantide II designed for reduced neurotoxicity vs. Spantide I.
Conditions	Mouse tail-flick test (i.t. 0–10 µg); mouse formalin test (i.c.v., ID50 values); rat spinal cord histopathology and behavioural assessment

Why This Matters

Procurement for in vivo pain research must be species-matched: Spantide I is appropriate for mouse antinociception studies with demonstrated spinal safety, but rat studies should use Spantide II or alternative NK1 antagonists to avoid confounding neurotoxicity.

• [1] Post C, Paulsson I. Antinociceptive effects in mice after intrathecal injection of a substance P receptor antagonist, Spantide: lack of 'neurotoxic' action. Regul Pept. 1987;18(5-6):243-252. View Source
• [2] Sherman SE, Loomis CW. Intrathecal oxymetazoline does not produce neurotoxicity in the spinal cord of the rat. Brain Res. 1992;599(1):73-82. [Contains Spantide neurotoxicity comparator data in rat]. View Source
• [3] Sakurada T, Yuhki M, Inoue M, Sakurada C, Tan-No K, Sakurada S. Involvement of opioid receptors in the antinociception produced by intracerebroventricularly administered spantide in mice. Regul Pept. 2003;113(1-3):81-85. View Source
• [4] GtoPdb. Spantide I Ligand Page. Notes: Spantide II described as having negligible neurotoxicity. Guide to Pharmacology database. View Source

NK1/NK2 Receptor Discrimination in Guinea Pig Ileum

In a systematic comparison of neurokinin receptor antagonists in the guinea pig ileum, Spantide I competitively blocked substance P with a pA2 of 6.7 and blocked neurokinin A only at a log-unit higher concentration (pA2 = 5.8), while it did not block neurokinin B [1]. In the same study, DPDT-SP ([D-Pro2, D-Trp7,9]-substance P) competitively blocked both substance P (pA2 = 6.9) and neurokinin B (pA2 = 6.8) but not neurokinin A. This differential pharmacological profile was instrumental in discriminating between two smooth muscle neurokinin receptor populations: one predominantly responsive to substance P and another to neurokinin A. Spantide I was the only antagonist tested that showed any effect on the neurokinin A receptor, albeit at a 10-fold higher concentration than needed for substance P blockade [1]. This unique discrimination capability makes Spantide I a superior tool for pharmacological dissection of NK1 vs. NK2 receptor contributions in gastrointestinal tissue preparations.

NK1/NK2 Discrimination

Head-to-head

pA2 vs SP = 6.7; vs NKA = 5.8; no NKB block. DPDT-SP blocks SP and NKB equipotently.

Supports receptor subtype discrimination in tissue

Unique NKA receptor effect among tested antagonists

Evidence Dimension	Competitive antagonist potency (pA2) against substance P, neurokinin A, and neurokinin B in guinea pig ileum
Target Compound Data	Spantide I: pA2 = 6.7 (vs. substance P); pA2 = 5.8 (vs. neurokinin A); no block of neurokinin B
Comparator Or Baseline	DPDT-SP: pA2 = 6.9 (vs. substance P); pA2 = 6.8 (vs. neurokinin B); no block of neurokinin A
Quantified Difference	Spantide I: ~8-fold selectivity for SP over NKA (ΔpA2 = 0.9). DPDT-SP: blocks SP and NKB equipotently but not NKA. Only Spantide I shows any NKA receptor antagonism.
Conditions	Guinea pig isolated ileum; competitive antagonism assessed by Schild analysis against substance P, neurokinin A, and neurokinin B

Why This Matters

For researchers conducting pharmacological characterization of neurokinin receptor subtypes in smooth muscle preparations, Spantide I's unique ability to discriminate between SP- and NKA-preferring receptors provides experimental resolution that DPDT-SP and other comparators cannot offer.

• [1] Jacoby HI, Lopez I, Wright D, Vaught JL. Differentiation of multiple neurokinin receptors in the guinea pig ileum. Life Sci. 1986;39(21):1995-2003. View Source

Spantide I Optimal Applications

Dual NK1/Bombesin Receptor Interrogation

Spantide I is uniquely suited for experiments requiring simultaneous blockade of both NK1 and bombesin receptors. As demonstrated by direct head-to-head data, Spantide II lacks bombesin receptor antagonism, making Spantide I the only spantide-family tool compound for this dual-pathway application [1]. Researchers studying bombesin/substance P co-signaling in cancer biology, neurogenic inflammation, or central nervous system function should select Spantide I over Spantide II or III when bombesin receptor engagement is a critical experimental parameter.

Ocular Infection and Inflammation Models

Spantide I is the only spantide-family antagonist with published in vivo efficacy in the Pseudomonas aeruginosa corneal infection model, where it significantly reduces corneal perforation, bacterial load, and PMN infiltration while shifting the cytokine balance from type I to type II (IL-10 elevation) [2]. This validated application supports procurement for ocular infectious disease research, neuro-immune interaction studies, and testing of host-directed therapeutic strategies where NK1R blockade modulates the cytokine milieu.

Mouse-Specific Antinociception Research

Spantide I produces dose-dependent antinociception following intrathecal or intracerebroventricular administration in mice (tail-flick test: 0–10 µg i.t.; formalin test ID50 = 2.87–2.95 nmol i.c.v.) without histological evidence of spinal neurotoxicity [3][4]. This contrasts with its neurotoxic profile in rats and with earlier-generation peptide antagonists. Researchers conducting mouse pain models should preferentially procure Spantide I over Spantide II when the experimental design requires a compound with extensive historical mouse CNS safety validation.

Receptor Subtype Dissection in Isolated Tissue

Spantide I's ability to discriminate between substance P-preferring (pA2 = 6.7) and neurokinin A-preferring (pA2 = 5.8) receptor populations in guinea pig ileum, combined with its lack of neurokinin B antagonism, makes it the antagonist of choice for pharmacological receptor subtype characterization in smooth muscle bioassays [5]. Unlike DPDT-SP (which blocks SP and NKB equipotently), Spantide I provides an approximately 8-fold selectivity window between NK1 and NK2-mediated contractile responses, enabling cleaner pharmacological isolation of receptor subtypes.

Application

Selection Property

Validation Focus

Dual NK1/Bombesin Pathway Studies

Bombesin receptor cross-antagonism

NK1/bombesin co-signaling endpoint validation

Ocular Infection Research

In vivo corneal infection model response

Corneal cytokine and bacterial endpoint monitoring

Mouse Antinociception Research

Species-dependent CNS endpoint profile

Behavioral and histological endpoint review

Neurokinin Receptor Subtype Dissection

Competitive NK1/NK2 discrimination in isolated tissue

Receptor subtype pharmacological characterization

• [1] Håkanson R, Leander S, Asano N, Feng DM, Folkers K. Spantide II, a novel tachykinin antagonist having high potency and low histamine-releasing effect. Regul Pept. 1990;31(1):75-82. View Source
• [2] Hazlett LD, McClellan SA, Barrett RP, Liu J, Zhang Y, Lighvani S. Spantide I decreases type I cytokines, enhances IL-10, and reduces corneal perforation in susceptible mice after Pseudomonas aeruginosa infection. Invest Ophthalmol Vis Sci. 2007;48(2):797-807. View Source
• [3] Post C, Paulsson I. Antinociceptive effects in mice after intrathecal injection of a substance P receptor antagonist, Spantide: lack of 'neurotoxic' action. Regul Pept. 1987;18(5-6):243-252. View Source
• [4] Sakurada T, Yuhki M, Inoue M, Sakurada C, Tan-No K, Sakurada S. Involvement of opioid receptors in the antinociception produced by intracerebroventricularly administered spantide in mice. Regul Pept. 2003;113(1-3):81-85. View Source
• [5] Jacoby HI, Lopez I, Wright D, Vaught JL. Differentiation of multiple neurokinin receptors in the guinea pig ileum. Life Sci. 1986;39(21):1995-2003. View Source